4-Amino-N-(2,4,4-trimethylpentan-2-yl)benzamide

• CAS RN: 196802-40-1
• Molecular Formula: C15H24N2O
• Molecular Weight: 248.36 g/mol
• IUPAC Name: 4-amino-N-(2,4,4-trimethylpentan-2-yl)benzamide
• InChI: InChI=1S/C15H24N2O/c1-14(2,3)10-15(4,5)17-13(18)11-6-8-12(16)9-7-11/h6-9H,10,16H2,1-5H3,(H,17,18)
• InChI Key: DBGDNGXXSNFEMD-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)CC(C)(C)NC(=O)C1=CC=C(C=C1)N

Description

4-Amino-N-(2,4,4-trimethylpentan-2-yl)benzamide is a useful research compound. Its molecular formula is C15H24N2O and its molecular weight is 248.36 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

4-nitro-N-(tert-octyl)benzamide (30 g, 0.108 mol) dissolved in 200 ml of ethyl acetate was hydrogenated in a 500 ml hydrogenator in the presence of 4.8 g of palladium, 10% on charcoal with 50% water as the catalyst (hydrogen pressure: 8-10 bar) at a temperature of 70-75° C. for 1 hour and 15 minutes. After filtering, concentrating the solvent and vacuum drying, 20.4 g (yield: 76%) of 4-amino-N-(tert-octyl)benzamide were obtained in the form of a pale yellow powder and used as is in the next step.

Synthesis routes and methods II

Procedure details

4-Nitro-N-(tert-octyl)benzamide (30 g, 0.108 mol) dissolved in 200 ml of ethyl acetate is hydrogenated, in a 500 ml hydrogenator, in the presence of 4.8 g of 10% palladium-on-charcoal containing 50% of water, as catalyst (hydrogen pressure: 8-10 bar), at a temperature of 70-75° C. for 1 hour and 15 minutes. After filtration, concentration of the solvent and drying under vacuum, 20.4 g (yield: 76%) of 4-amino-N-(tert-octyl)benzamide are obtained in the form of a light yellow powder, which is used as it is in the following stage.